Cas no 54131-57-6 (4-Nonanone, 1-chloro-)
4-Nonanone, 1-chloro- structure
Product Name:4-Nonanone, 1-chloro-
CAS No:54131-57-6
MF:C9H17ClO
MW:176.683682203293
CID:355370
PubChem ID:20386103
Update Time:2025-04-19
4-Nonanone, 1-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 4-Nonanone, 1-chloro-
- 1-chloro-4-Nonanone
- 1-chlorononan-4-one
- SCHEMBL11513853
- 54131-57-6
- FT-0714193
- DTXSID30606534
- ZCTKTQUONMEFHR-UHFFFAOYSA-N
- AKOS014777491
-
- Inchi： 1S/C9H17ClO/c1-2-3-4-6-9(11)7-5-8-10/h2-8H2,1H3
- InChI Key： ZCTKTQUONMEFHR-UHFFFAOYSA-N
- SMILES： ClCCCC(CCCCC)=O
Computed Properties
- Exact Mass: 176.09691
- Monoisotopic Mass: 176.0967929g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 102
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
4-Nonanone, 1-chloro- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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